Cas no 84100-49-2 (Pentanal,2-(chlorophenylmethylene)-)

Pentanal,2-(chlorophenylmethylene)- structure
84100-49-2 structure
Product Name:Pentanal,2-(chlorophenylmethylene)-
CAS No:84100-49-2
MF:C12H13ClO
MW:208.684022665024
CID:721693
PubChem ID:44151251
Update Time:2025-04-19

Pentanal,2-(chlorophenylmethylene)- Chemical and Physical Properties

Names and Identifiers

    • Pentanal,2-(chlorophenylmethylene)-
    • 2-(chlorophenylmethylene)valeraldehyde
    • 2-[chloro(phenyl)methylidene]pentanal
    • EINECS 282-128-9
    • 84100-49-2
    • Inchi: 1S/C12H13ClO/c1-2-6-11(9-14)12(13)10-7-4-3-5-8-10/h3-5,7-9H,2,6H2,1H3/b12-11-
    • InChI Key: MUMFVCMDWBXRMP-QXMHVHEDSA-N
    • SMILES: Cl/C(/C1C=CC=CC=1)=C(\C=O)/CCC

Computed Properties

  • Exact Mass: 208.0654927g/mol
  • Monoisotopic Mass: 208.0654927g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 17.1Ų
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